2-Chloro-N-(1,1-dioxothiolan-3-yl)-N-[(2-phenylmethoxyphenyl)methyl]acetamide

• IUPAC Name: 2-chloro-N-(1,1-dioxothiolan-3-yl)-N-[(2-phenylmethoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C20H22ClNO4S/c21-12-20(23)22(18-10-11-27(24,25)15-18)13-17-8-4-5-9-19(17)26-14-16-6-2-1-3-7-16/h1-9,18H,10-15H2
• InChI Key: XCOYBOAFSSKLNI-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=CC=C2OCC3=CC=CC=C3)C(=O)CCl
• Molecular Formula: C20H22ClNO4S
• Molecular Weight: 407.9 g/mol

Description

2-Chloro-N-(1,1-dioxothiolan-3-yl)-N-[(2-phenylmethoxyphenyl)methyl]acetamide is a chemical compound that has been studied for its potential use in scientific research.

Scientific Research Applications

2-Chloro-N-(1,1-dioxothiolan-3-yl)-N-[(2-phenylmethoxyphenyl)methyl]acetamide has been studied for its potential use in scientific research, particularly in the field of cancer research. It has been shown to have anti-proliferative effects on cancer cells in vitro, as well as in vivo in animal models.

Mechanism of Action

The mechanism of action of 2-Chloro-N-(1,1-dioxothiolan-3-yl)-N-[(2-phenylmethoxyphenyl)methyl]acetamide is not fully understood, but it has been suggested that it may inhibit the activity of the enzyme thioredoxin reductase, which is involved in redox signaling and cell proliferation.
Biochemical and Physiological Effects
2-Chloro-N-(1,1-dioxothiolan-3-yl)-N-[(2-phenylmethoxyphenyl)methyl]acetamide has been shown to have anti-proliferative effects on cancer cells in vitro and in vivo. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to have anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Chloro-N-(1,1-dioxothiolan-3-yl)-N-[(2-phenylmethoxyphenyl)methyl]acetamide in lab experiments is that it has shown promising anti-proliferative effects on cancer cells, making it a potential candidate for further research in the field of cancer therapeutics. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several potential future directions for research on 2-Chloro-N-(1,1-dioxothiolan-3-yl)-N-[(2-phenylmethoxyphenyl)methyl]acetamide. One direction could be to further investigate its mechanism of action, which may provide insight into its potential use as a therapeutic agent. Another direction could be to study its effects in combination with other anti-cancer agents, to determine if it has synergistic effects. Additionally, research could be done to investigate its potential use in other disease states, such as inflammatory disorders.

Synthesis Methods

The synthesis of 2-Chloro-N-(1,1-dioxothiolan-3-yl)-N-[(2-phenylmethoxyphenyl)methyl]acetamide involves the reaction of 2-phenylmethoxybenzaldehyde with thioacetic acid, followed by chlorination with thionyl chloride and then reaction with N-(2-aminoethyl)acetamide. The compound can be purified through recrystallization.